3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine

• IUPAC Name: 3-[1-(anthracen-9-ylmethyl)piperidin-2-yl]pyridine
• InChI: InChI=1S/C25H24N2/c1-3-11-22-19(8-1)16-20-9-2-4-12-23(20)24(22)18-27-15-6-5-13-25(27)21-10-7-14-26-17-21/h1-4,7-12,14,16-17,25H,5-6,13,15,18H2
• InChI Key: KFGPXVCFTXQMLV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)CC3=C4C=CC=CC4=CC5=CC=CC=C53
• Molecular Formula: C25H24N2
• Molecular Weight: 352.5 g/mol

Description

“3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine” is a chemical compound with the molecular formula C25H24N2. It is a derivative of pyridine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, PEPPSI type palladium complexes have been synthesized, which are benzimidazolium-derived. Another method involves the Knoevenagel condensation of aldehydes with active methylene compounds.

Molecular Structure Analysis

The molecular structure of “3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine” can be analyzed using various spectroscopic methods such as FT-IR and NMR spectroscopy. Theoretical investigations can also be conducted to evaluate the global reactivity behavior of these derivatives.

Chemical Reactions Analysis

The chemical reactions involving “3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine” can be studied using various methods. For instance, the interaction of this compound with acids can be examined using 1H NMR, UV-vis, and fluorescence spectroscopic methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine” can be determined using various analytical techniques. The molecular weight of this compound is 352.471 Da.

Safety and Hazards

The safety data sheet for pyridine, a related compound, indicates that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation. Similar precautions may apply to “3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine”.

Future Directions

Future research could focus on further exploring the synthesis, characterization, and potential applications of “3-[1-(9-anthrylmethyl)-2-piperidinyl]pyridine”. For instance, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Additionally, the potential biological activities of these compounds could be further investigated.